3-(2,6-dichlorobenzyl)-2-methyl-1-(2-thienylmethyl)-4(1H)-pyridinone

• IUPAC Name: 3-[(2,6-dichlorophenyl)methyl]-2-methyl-1-(thiophen-2-ylmethyl)pyridin-4-one
• InChI: InChI=1S/C18H15Cl2NOS/c1-12-14(10-15-16(19)5-2-6-17(15)20)18(22)7-8-21(12)11-13-4-3-9-23-13/h2-9H,10-11H2,1H3
• InChI Key: FZZMVVNBIYGWKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C=CN1CC2=CC=CS2)CC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C18H15Cl2NOS
• Molecular Weight: 364.3 g/mol

Description

3-(2,6-dichlorobenzyl)-2-methyl-1-(2-thienylmethyl)-4(1H)-pyridinone, also known as DMTMP, is an important molecule in the field of medicinal chemistry. It is a heterocyclic compound with a variety of applications in pharmaceuticals, biochemistry, and other sciences. DMTMP has been studied extensively for its potential therapeutic applications and its mechanism of action.

Scientific Research Applications

Chemistry and Properties of Related Compounds

• Synthesis and Properties : A review highlighted the chemistry and properties of compounds similar to "3-(2,6-dichlorobenzyl)-2-methyl-1-(2-thienylmethyl)-4(1H)-pyridinone", focusing on their preparation and their diverse properties, such as spectroscopic properties, structures, and biological activity. This study suggests potential interest in further investigation of unknown analogues of such compounds (Boča, Jameson, & Linert, 2011).

Applications in Organic Synthesis

• Hybrid Catalysts in Synthesis : Research on hybrid catalysts for the synthesis of 5H-Pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (Thiones) underscores the importance of similar compounds in pharmaceutical industries due to their broad synthetic applications and bioavailability. The review covers synthetic pathways employed using various catalysts, indicating the potential applicability of "3-(2,6-dichlorobenzyl)-2-methyl-1-(2-thienylmethyl)-4(1H)-pyridinone" in complex organic syntheses (Parmar, Vala, & Patel, 2023).

Environmental Impact and Behavior

• Fate and Behavior in Aquatic Environments : A study on parabens, which share structural similarities with "3-(2,6-dichlorobenzyl)-2-methyl-1-(2-thienylmethyl)-4(1H)-pyridinone", reviewed their occurrence, fate, and behavior in aquatic environments. This research can provide insights into the environmental behavior of similar compounds, including their biodegradability and potential effects on water quality (Haman, Dauchy, Rosin, & Munoz, 2015).

Optoelectronic Materials

• Functionalized Quinazolines and Pyrimidines : A review focusing on quinazolines and pyrimidines, which are structurally related to "3-(2,6-dichlorobenzyl)-2-methyl-1-(2-thienylmethyl)-4(1H)-pyridinone", discusses their applications in optoelectronic materials. This includes their use in electronic devices, luminescent elements, and photoelectric conversion elements, suggesting a possible area of application for the compound (Lipunova, Nosova, Charushin, & Chupakhin, 2018).